molecular formula C₂₆H₃₅D₁₇NO₇P B1153571 2-Oleoyl-sn-glycero-3-phosphocholine-d17

2-Oleoyl-sn-glycero-3-phosphocholine-d17

Cat. No.: B1153571
M. Wt: 538.77
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oleoyl-sn-glycero-3-phosphocholine-d17 is a deuterated phospholipid with a glycerol backbone esterified at the sn-2 position by an oleoyl (18:1Δ9) chain containing 17 deuterium atoms (denoted by "-d17"). The sn-1 position is typically unsubstituted or hydroxylated, distinguishing it from diacylphosphocholines. This compound is primarily used in isotopic labeling studies for tracking lipid metabolism, membrane dynamics, and structural analysis via techniques like nuclear magnetic resonance (NMR) or mass spectrometry. Its deuterated oleoyl chain enhances stability in metabolic studies and reduces background interference in analytical workflows .

Properties

Molecular Formula

C₂₆H₃₅D₁₇NO₇P

Molecular Weight

538.77

Synonyms

2-Oleoyl-sn-glycero-3-phosphorylcholine-d17;  (7R,17Z)-4-Hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphahexacos-17-en-1-aminium 4-Oxide-d17

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Phosphocholines

Structural Differences

Key structural analogs include:

Compound Name Acyl Chains (sn-1/sn-2) Molecular Formula Molecular Weight (g/mol) Key Features
2-Oleoyl-sn-glycero-3-phosphocholine-d17 -OH / 18:1Δ9-d17 C26H45D17NO8P ~788 (exact mass varies) Deuterated oleoyl chain, isotopic tag
1,2-Dioleoyl-sn-glycero-3-phosphocholine (DOPC) 18:1Δ9 / 18:1Δ9 C44H84NO8P 786.10 Symmetric unsaturated diacyl-PC
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine 18:0 / 18:1Δ9 C44H86NO8P 788.13 Mixed saturated/unsaturated chains
1-Palmitoyl-2-oleoyl-d32-sn-glycero-3-phosphocholine 16:0 / 18:1Δ9-d32 C42H75D32NO8P ~820 High deuteration for precise tracking
1-Oleoyl-2-hydroxy-sn-glycero-3-phosphoethanolamine 18:1Δ9 / -OH C23H46NO7P 480.57 Hydroxylated sn-2, ethanolamine head

Sources:

Key Observations:
  • Deuteration: The -d17 label in 2-Oleoyl-sn-glycero-3-phosphocholine-d17 enables non-radioactive isotopic tracing, contrasting with non-deuterated analogs like DOPC .
  • Acyl Chain Asymmetry : Unlike symmetric DOPC, mixed-chain analogs (e.g., 1-stearoyl-2-oleoyl-PC) exhibit distinct phase behaviors and membrane curvature preferences .
  • Headgroup Variants: Ethanolamine derivatives (e.g., 1-oleoyl-2-hydroxy-PE) lack the choline headgroup, altering charge and interaction profiles .

Biophysical and Biochemical Properties

Phase Behavior and Membrane Dynamics
  • Deuterated Chains : The -d17 oleoyl chain minimally affects lipid packing but enhances NMR signal resolution due to deuterium’s spin properties .
  • Unsaturation Impact: Mono-unsaturated chains (e.g., 18:1Δ9) lower transition temperatures compared to saturated analogs like 1,2-distearoyl-PC (transition Tm ~55°C) .

Research Findings and Limitations

  • Synthetic Challenges : Deuterated analogs require specialized enzymatic methods (e.g., Rhizomucor miehei lipase) to ensure regiopurity, as chemical synthesis may introduce positional isomerism .
  • Contradictions: While deuterated lipids are generally inert, some studies report minor isotopic effects on lipid-protein interactions in highly sensitive assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.